1-(4-methoxy-3-nitrophenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanone

• Molecular Formula: C12H12N4O4S
• Molecular Weight: 308.32 g/mol
• IUPAC Name: 1-(4-methoxy-3-nitrophenyl)-2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C12H12N4O4S/c1-7-13-12(15-14-7)21-6-10(17)8-3-4-11(20-2)9(5-8)16(18)19/h3-5H,6H2,1-2H3,(H,13,14,15)
• InChI Key: DFPDDIHSVKJRLV-UHFFFAOYSA-N
• SMILES: CC1=NC(=NN1)SCC(=O)C2=CC(=C(C=C2)OC)[N+](=O)[O-]

Description

1-(4-methoxy-3-nitrophenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanone, also known as MNTE, is a chemical compound that has gained attention in scientific research for its potential applications in medicine and biotechnology.

Mechanism of Action

The mechanism of action of 1-(4-methoxy-3-nitrophenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanone is not fully understood, but it is believed to involve the generation of ROS in cells. 1-(4-methoxy-3-nitrophenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanone is thought to undergo a redox reaction with ROS, resulting in the formation of a fluorescent compound that can be detected using microscopy or flow cytometry.
Biochemical and Physiological Effects
1-(4-methoxy-3-nitrophenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanone has been shown to have a variety of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the detection of ROS in cells, and the inhibition of cell proliferation. It has also been shown to have antioxidant properties, which may be beneficial in preventing oxidative damage in cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-methoxy-3-nitrophenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanone in lab experiments is its fluorescent properties, which allow for easy detection and visualization of ROS in cells. However, 1-(4-methoxy-3-nitrophenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanone has some limitations, including its potential toxicity and the need for specialized equipment for detection.

Future Directions

There are several future directions for research on 1-(4-methoxy-3-nitrophenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanone. One area of interest is its potential use in cancer therapy, as it has been shown to induce apoptosis in cancer cells. Another area of interest is its use as a tool for studying ROS in cells, which are involved in a variety of physiological and pathological processes. Additionally, further research is needed to fully understand the mechanism of action of 1-(4-methoxy-3-nitrophenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanone and its potential applications in biotechnology and medicine.

Synthesis Methods

1-(4-methoxy-3-nitrophenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanone can be synthesized through a multi-step process that involves the reaction of 4-methoxy-3-nitrobenzaldehyde with thiosemicarbazide to form 1-(4-methoxy-3-nitrophenyl)-2-thiosemicarbazide. This intermediate compound is then reacted with 5-methyl-1,2,4-triazole-3-thiol and acetic anhydride to yield 1-(4-methoxy-3-nitrophenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanone.

Scientific Research Applications

1-(4-methoxy-3-nitrophenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanone has shown potential in scientific research as a tool for studying various biological processes. It has been used as a fluorescent probe for detecting reactive oxygen species (ROS) in cells, which are important signaling molecules involved in a variety of physiological and pathological processes. 1-(4-methoxy-3-nitrophenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanone has also been studied for its potential use in cancer therapy, as it has been shown to induce apoptosis (programmed cell death) in cancer cells.